Cas no 39825-77-9 (4-Methylbicyclo[2.2.2]octane-1-thiol)

4-Methylbicyclo[2.2.2]octane-1-thiol structure
39825-77-9 structure
Product Name:4-Methylbicyclo[2.2.2]octane-1-thiol
CAS No:39825-77-9
MF:C9H16S
MW:156.288341522217
CID:2667312
PubChem ID:593600
Update Time:2025-04-21

4-Methylbicyclo[2.2.2]octane-1-thiol Chemical and Physical Properties

Names and Identifiers

    • 1-methylbicyclo[2.2.2]octane-4-thiol
    • Bicyclo[2.2.2]octane-1-thiol, 4-methyl-
    • 4-Methylbicyclo[2.2.2]oct-1-yl hydrosulfide #
    • DTXSID90343973
    • 1-Mercapto-4-methylbicyclo[2.2.2]octane
    • NVWPRKYDKQVFNY-UHFFFAOYSA-N
    • 4-Methylbicyclo[2.2.2]octane-1-thiol
    • 39825-77-9
    • Inchi: 1S/C9H16S/c1-8-2-5-9(10,6-3-8)7-4-8/h10H,2-7H2,1H3
    • InChI Key: NVWPRKYDKQVFNY-UHFFFAOYSA-N
    • SMILES: SC12CCC(C)(CC1)CC2

Computed Properties

  • Exact Mass: 156.09727168Da
  • Monoisotopic Mass: 156.09727168Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 1Ų
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